Cas no 2138364-49-3 (Ethyl 3-amino-3-(4,4-difluorocyclohexyl)propanoate)

• Product Name: Ethyl 3-amino-3-(4,4-difluorocyclohexyl)propanoate
• CAS No: 2138364-49-3
• MF: C₁₁H₁₉F₂NO₂
• MW: 235.270870447159
• MDL: MFCD31794423
• CID: 5610342
• PubChem ID: 137949321
• Update Time: 2023-09-03

Ethyl 3-amino-3-(4,4-difluorocyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2138364-49-3
• EN300-843552
• Ethyl 3-amino-3-(4,4-difluorocyclohexyl)propanoate

• MDL： MFCD31794423
• Inchi： 1S/C11H19F2NO2/c1-2-16-10(15)7-9(14)8-3-5-11(12,13)6-4-8/h8-9H,2-7,14H2,1H3
• InChI Key： IZDPVDFWEFOMOC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(CC(=O)OCC)N)CC1)F

Computed Properties

• Exact Mass: 235.13838517g/mol
• Monoisotopic Mass: 235.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų